Cas no 2137593-64-5 (N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine)

• Product Name: N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine
• CAS No: 2137593-64-5
• MF: C₁₄H₁₈ClN₃
• MW: 263.765821933746
• CID: 5874747
• PubChem ID: 165470692
• Update Time: 2025-07-22

N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine
• EN300-1068031
• 2137593-64-5
• N-[(3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C14H18ClN3/c1-10(2)18-9-14(11(3)17-18)16-8-12-5-4-6-13(15)7-12/h4-7,9-10,16H,8H2,1-3H3
• InChI Key： HPSXPVWMGBUHOV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1C(C)=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 263.1189253g/mol
• Monoisotopic Mass: 263.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.8Ų

Additional information on N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine

Professional Introduction to N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine (CAS No. 2137593-64-5)

N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine

This compound, identified by the CAS number 2137593-64-5, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure, characterized by a pyrazole core appended with various substituents, positions it as a promising candidate for further exploration in medicinal chemistry. The presence of a chlorophenyl group, a methyl group, and an isopropyl group on the pyrazole ring introduces unique electronic and steric properties that are of great interest to researchers.

The pyrazole scaffold is well-documented for its versatility in drug design, serving as a key pharmacophore in numerous therapeutic agents. Its five-membered heterocyclic ring system provides a balanced combination of rigidity and flexibility, allowing for effective interactions with biological targets. In particular, the 1H-pyrazol-4-amine derivative has been extensively studied for its potential in modulating enzyme activity and receptor binding.

Recent research has highlighted the importance of substituents such as the chlorophenyl group in enhancing binding affinity and selectivity. The electron-withdrawing nature of the chlorine atom in the phenyl ring can significantly influence the compound's interaction with biological targets, making it a valuable feature for drug development. Additionally, the methyl and isopropyl groups contribute to steric hindrance, which can be crucial in optimizing pharmacokinetic properties.

In the realm of drug discovery, N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine has garnered attention for its potential applications in treating various diseases. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors implicated in inflammatory and infectious conditions. The compound's ability to modulate these biological pathways suggests its utility as a lead compound for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. These methodologies underscore the compound's complexity and the expertise required to produce it on a scalable basis.

Evaluation of N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine has been conducted through both computational modeling and experimental assays. Molecular docking studies have provided insights into its binding interactions with target proteins, while in vitro tests have assessed its biological activity. These combined approaches have revealed promising preliminary results that warrant further investigation.

The future direction of research on this compound includes exploring its potential as an intermediate in synthesizing novel therapeutics. By leveraging its structural features, scientists aim to develop derivatives with enhanced pharmacological properties. Additionally, investigating its mechanism of action will provide a deeper understanding of how it interacts with biological systems, paving the way for targeted drug development.

In conclusion, N-(3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4amine (CAS No. 2137593-64-5) represents a compelling subject of study in pharmaceutical chemistry. Its unique molecular architecture and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a significant role in advancing medical science.